Cas no 2137639-27-9 (5-2-(difluoromethyl)pyridin-4-ylpyrimidin-2-amine)

• Product Name: 5-2-(difluoromethyl)pyridin-4-ylpyrimidin-2-amine
• CAS No: 2137639-27-9
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• MDL: MFCD31600901
• CID: 5609883
• PubChem ID: 165486949
• Update Time: 2025-05-21

5-2-(difluoromethyl)pyridin-4-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2137639-27-9
• 5-[2-(difluoromethyl)pyridin-4-yl]pyrimidin-2-amine
• EN300-844148
• 5-2-(difluoromethyl)pyridin-4-ylpyrimidin-2-amine

• MDL： MFCD31600901
• Inchi： 1S/C10H8F2N4/c11-9(12)8-3-6(1-2-14-8)7-4-15-10(13)16-5-7/h1-5,9H,(H2,13,15,16)
• InChI Key： QZEOLRVAFBENTR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)C1=CN=C(N)N=C1)F

Computed Properties

• Exact Mass: 222.07170260g/mol
• Monoisotopic Mass: 222.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 5-2-(difluoromethyl)pyridin-4-ylpyrimidin-2-amine

5-2-(Difluoromethyl)Pyridin-4-YlPyrimidin-2-Amine: A Comprehensive Overview

5-2-(Difluoromethyl)Pyridin-4-YlPyrimidin-2-Amine, also known by its CAS number CAS No. 2137639-27-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrimidine, a heterocyclic aromatic compound, and features a pyridine ring substituted with a difluoromethyl group at the 4-position. The presence of the difluoromethyl group introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of 5-2-(Difluoromethyl)Pyridin-4-YlPyrimidin-2-Amine typically involves multi-step reactions, often starting from readily available pyridine derivatives. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific precursor used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrimidine ring is a common structural motif in many bioactive molecules, including antiviral agents, anticancer drugs, and kinase inhibitors. The substitution pattern on the pyridine ring further enhances its versatility, allowing for fine-tuning of physicochemical properties such as solubility, stability, and bioavailability.

Recent studies have explored the biological activity of 5-2-(Difluoromethyl)Pyridin-4-YlPyrimidin-2-Amine in various cellular models. For instance, researchers have reported its potential as an inhibitor of certain protein kinases, which are key targets in cancer therapy. The difluoromethyl group contributes to the molecule's ability to interact with the active site of these enzymes, making it a promising candidate for further preclinical development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its aromaticity and heteroatom content make it suitable for use in organic electronics, particularly as a component in semiconducting polymers or as an electron-deficient unit in donor–acceptor systems. Recent breakthroughs in this area have demonstrated enhanced charge transport properties when this compound is incorporated into conjugated frameworks.

The environmental impact of synthesizing and using 5-2-(Difluoromethyl)Pyridin-4-YlPyrimidin-2-Amine has also been a topic of interest among chemists and regulatory bodies. Efforts are underway to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic hydrogenation methods using renewable feedstocks have shown promise in scaling up production while maintaining high yields.

In conclusion, 5-2-(Difluoromethyl)Pyridin-4-YlPyrimidin-2-Amine stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemical research.